Cas no 113823-56-6 (1-Decanol,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluoro-,1-(4-methylbenzenesulfonate))

• Product Name: 1-Decanol,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluoro-,1-(4-methylbenzenesulfonate)
• CAS No: 113823-56-6
• MF: C₁₇H₁₁F₁₇O₃S
• MW: 618.305303812027
• MDL: MFCD07784327
• CID: 106102
• PubChem ID: 12033153
• Update Time: 2025-08-05

1-Decanol,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluoro-,1-(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

• 1-Decanol,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluoro-,1-(4-methylbenzenesulfonate)
• 1H,1H,2H,2H-PERFLUORODECYL P-TOLUENESULFONATE
• 1H,1H,2H,2H-PERFLUORODECYL P-TOLUENESULFONATE, 97% MIN.
• NS00112139
• DTXSID90896095
• 3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-Heptadecafluorodecyl 4-methylbenzene-1-sulfonate
• 3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl 4-methylbenzenesulfonate
• AKOS025310236
• SCHEMBL5369470
• MFCD07784327
• 113823-56-6

• MDL： MFCD07784327
• Inchi： 1S/C17H11F17O3S/c1-8-2-4-9(5-3-8)38(35,36)37-7-6-10(18,19)11(20,21)12(22,23)13(24,25)14(26,27)15(28,29)16(30,31)17(32,33)34/h2-5H,6-7H2,1H3
• InChI Key： WGCSEECKLMOBLT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCC(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 618.01573
• Monoisotopic Mass: 618.0157441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 38
• Rotatable Bond Count: 11
• Complexity: 928
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Refractive Index: 1.374
• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters